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Compound of Interest

Compound Name: Hexanamide

Cat. No.: B146200

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core physical properties of
Hexanamide (CAS No. 628-02-4), a fatty amide derived from hexanoic acid.[1][2] The
information is curated to support research, development, and quality control activities involving
this compound.

Core Physical Characteristics

Hexanamide, also known as caproamide, is an organic compound with the molecular formula
CeH13NO.[3][4] At room temperature, it typically presents as colorless crystals or a white to off-
white crystalline solid/powder.[1][5][6][7] The amide functional group attached to a six-carbon
alkane chain allows it to engage in hydrogen bonding, influencing its physical properties.[3]

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of hexanamide,
compiled from various sources for easy reference and comparison.
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. Notes and
Property Value Units
References

Computed by
PubChem.[4][5] Also
cited as 115.18 g/mol

8]

Molecular Weight 115.17 g/mol

Also reported as 214

Melting Point 100 - 102 °C
°F[8][9][10][11]

At 760 mmHg. Also
Boiling Point 255 °C reported as 491 °F.[5]
[81[°1112]

At 20 °C (68 °F).[5][8]

Density 0.999 g/cm3 [12]

At 15 °C (59 °F).[4][8]
Described as slightly

Solubility in Water 01to1l mg/mL soluble.[1][4] Another
source states 29.72
g/L at 25 °C.[1]

e ) Soluble in alcohal,
Solubility in Organic

Soluble ether, benzene, and
Solvents
chloroform.[4]
Vapor Pressure 0.00374 mmHg [5]
Refractive Index 1.4200 At 110 °C.[5][9]

Experimental Protocols

Detailed, peer-reviewed experimental protocols specifically for the determination of the physical
properties of hexanamide are not readily available in the public domain. However, standard
methodologies for determining the physical properties of solid organic compounds, such as
amides, are well-established and would be applicable. These include:
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e Melting Point Determination: The melting point is typically determined using a melting point
apparatus, where a small, powdered sample is heated in a capillary tube. The temperature
range from the first appearance of liquid to the complete liquefaction of the solid is recorded.
For a crystalline solid like hexanamide, a sharp melting point range is indicative of high

purity.

» Boiling Point Determination: As hexanamide has a high boiling point, its determination would
likely be performed under reduced pressure (vacuum distillation) to prevent decomposition.
The observed boiling point would then be corrected to standard atmospheric pressure using
a nomograph.

o Density Measurement: The density of a solid like hexanamide can be determined using
techniques such as gas pycnometry, which measures the volume of the solid by displacing a
known amount of gas.

o Solubility Assessment: To determine solubility, a known mass of hexanamide is added
incrementally to a known volume of a solvent (e.g., water, ethanol) at a specific temperature
until no more solid dissolves. The concentration at this saturation point represents the
solubility.

Logical Relationships and Workflows

While hexanamide is utilized in various chemical processes, including organic synthesis and
bioremediation, specific signaling pathways or complex experimental workflows suitable for a
detailed diagrammatic representation are not prominently described in the available literature.
[3][4] Its primary role is often as a chemical intermediate.

A simplified logical flow for the quality control of a hexanamide sample based on its physical
properties can be visualized as follows:
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A simplified workflow for the quality control of a hexanamide sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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